Cas no 1891179-38-6 (O-{2-(pyrrolidin-1-yl)phenylmethyl}hydroxylamine)

O-{2-(pyrrolidin-1-yl)phenylmethyl}hydroxylamine is a specialized organic compound featuring a hydroxylamine group linked to a phenylmethyl scaffold substituted with a pyrrolidine moiety. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of nitrogen-containing heterocycles and functionalized amines. Its pyrrolidine substitution enhances steric and electronic properties, facilitating selective transformations in complex molecular frameworks. The compound is typically employed in controlled environments due to its potential sensitivity. Proper handling and storage under inert conditions are recommended to maintain stability. Its synthetic utility lies in its ability to serve as a versatile building block for pharmaceuticals, agrochemicals, and advanced materials research.

O-{2-(pyrrolidin-1-yl)phenylmethyl}hydroxylamine structure

1891179-38-6 structure

Product Name:O-{2-(pyrrolidin-1-yl)phenylmethyl}hydroxylamine

CAS No:1891179-38-6

MF:C₁₁H₁₆N₂O

MW:192.257542610168

CID:5843519

PubChem ID:117283255

Update Time:2025-11-06

O-{2-(pyrrolidin-1-yl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

- O-{2-(pyrrolidin-1-yl)phenylmethyl}hydroxylamine
- O-{[2-(pyrrolidin-1-yl)phenyl]methyl}hydroxylamine
- 1891179-38-6
- EN300-1759916
- Inchi： 1S/C11H16N2O/c12-14-9-10-5-1-2-6-11(10)13-7-3-4-8-13/h1-2,5-6H,3-4,7-9,12H2
- InChI Key： PHPUZWSILDTXGR-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1N1CCCC1)N

Computed Properties

Exact Mass: 192.126263138g/mol
Monoisotopic Mass: 192.126263138g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 38.5Å²

O-{2-(pyrrolidin-1-yl)phenylmethyl}hydroxylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1759916-0.05g	O-{[2-(pyrrolidin-1-yl)phenyl]methyl}hydroxylamine	1891179-38-6	0.05g	$768.0	2023-09-20
Enamine	EN300-1759916-0.1g	O-{[2-(pyrrolidin-1-yl)phenyl]methyl}hydroxylamine	1891179-38-6	0.1g	$804.0	2023-09-20
Enamine	EN300-1759916-0.25g	O-{[2-(pyrrolidin-1-yl)phenyl]methyl}hydroxylamine	1891179-38-6	0.25g	$840.0	2023-09-20
Enamine	EN300-1759916-0.5g	O-{[2-(pyrrolidin-1-yl)phenyl]methyl}hydroxylamine	1891179-38-6	0.5g	$877.0	2023-09-20
Enamine	EN300-1759916-1.0g	O-{[2-(pyrrolidin-1-yl)phenyl]methyl}hydroxylamine	1891179-38-6	1g	$914.0	2023-05-23
Enamine	EN300-1759916-2.5g	O-{[2-(pyrrolidin-1-yl)phenyl]methyl}hydroxylamine	1891179-38-6	2.5g	$1791.0	2023-09-20
Enamine	EN300-1759916-5.0g	O-{[2-(pyrrolidin-1-yl)phenyl]methyl}hydroxylamine	1891179-38-6	5g	$2650.0	2023-05-23
Enamine	EN300-1759916-10.0g	O-{[2-(pyrrolidin-1-yl)phenyl]methyl}hydroxylamine	1891179-38-6	10g	$3929.0	2023-05-23
Enamine	EN300-1759916-1g	O-{[2-(pyrrolidin-1-yl)phenyl]methyl}hydroxylamine	1891179-38-6	1g	$914.0	2023-09-20
Enamine	EN300-1759916-5g	O-{[2-(pyrrolidin-1-yl)phenyl]methyl}hydroxylamine	1891179-38-6	5g	$2650.0	2023-09-20

O-{2-(pyrrolidin-1-yl)phenylmethyl}hydroxylamine Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
3. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
4. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
5. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023

Additional information on O-{2-(pyrrolidin-1-yl)phenylmethyl}hydroxylamine

Exploring the Chemical and Biological Significance of O-{2-(pyrrolidin-1-yl)phenylmethyl}hydroxylamine (CAS 1891179-38-6)

O-{2-(pyrrolidin-1-yl)phenylmethyl}hydroxamlime, identified by its unique CAS number 1891179-38-6, represents a structurally intriguing organic compound with potential applications in pharmaceutical and chemical research. The molecule combines a pyrrolidine ring, a phenethyl backbone, and a hydroxylamine functional group, which together contribute to its distinct reactivity and biological profile. Recent studies have highlighted the growing interest in compounds containing pyrrolidine moieties due to their ability to modulate enzyme activity and receptor interactions. This compound, with its specific substitution pattern, offers a unique scaffold for designing molecules targeting inflammatory pathways or neurodegenerative disorders.

The structural features of O-{2-(pyrrolidin-1-yl)phenylmethyl}hydroxamlime are particularly noteworthy. The pyrrolidine ring (pyrrolidin-1-yl) provides a nitrogen-containing heterocycle that can participate in hydrogen bonding or electrostatic interactions with biological targets. The phenethyl chain (pheny_methyl) introduces aromaticity and spatial orientation, while the hydroxylamine group (hydroxamlime) is known for its nucleophilic properties and potential to form oximes or imines under specific conditions. These characteristics make it a valuable intermediate in the synthesis of bioactive molecules, particularly those requiring precise stereochemical control.

In the context of modern drug discovery, compounds like O-{2-(pyrrolidin-